(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide

• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol
• IUPAC Name: (E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C15H13FN2O2S/c1-9-14(10(2)19)21-15(17-9)18-13(20)8-5-11-3-6-12(16)7-4-11/h3-8H,1-2H3,(H,17,18,20)/b8-5+
• InChI Key: BCHVWKJGRIJTOZ-VMPITWQZSA-N
• Isomeric SMILES: CC1=C(SC(=N1)NC(=O)/C=C/C2=CC=C(C=C2)F)C(=O)C
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C=CC2=CC=C(C=C2)F)C(=O)C

Description

The compound “(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide” is a synthetic organic molecule that features a thiazole ring, an acetyl group, and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide” typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the reaction of α-haloketones with thiourea.

Introduction of the Acetyl Group: The acetyl group can be introduced via acetylation using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

Formation of the Prop-2-enamide Moiety: The prop-2-enamide moiety can be formed through a Knoevenagel condensation reaction between an aldehyde and a malononitrile, followed by hydrolysis and amidation.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a Suzuki coupling reaction between a boronic acid derivative and a halogenated precursor.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazole ring or the acetyl group.

Reduction: Reduction reactions could target the carbonyl groups or the double bond in the prop-2-enamide moiety.

Substitution: Substitution reactions could occur at the fluorophenyl group or the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation can be used.

Substitution: Nucleophilic or electrophilic substitution reactions may involve reagents like halogens, organometallics, or other nucleophiles/electrophiles.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, the compound might be investigated for its potential as a pharmaceutical agent, particularly if it exhibits bioactivity such as antimicrobial, anti-inflammatory, or anticancer properties.

Medicine

In medicine, the compound could be explored for its therapeutic potential, including its mechanism of action, pharmacokinetics, and pharmacodynamics.

Industry

In industry, the compound might find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of “(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide” would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-phenylprop-2-enamide: Similar structure but lacks the fluorine atom.

(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-chlorophenyl)prop-2-enamide: Similar structure but contains a chlorine atom instead of fluorine.

(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-bromophenyl)prop-2-enamide: Similar structure but contains a bromine atom instead of fluorine.

Uniqueness

The presence of the fluorine atom in “(2E)-N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide” may confer unique properties such as increased lipophilicity, metabolic stability, and potential bioactivity compared to its non-fluorinated analogs.